Manganese bromide

Specification

• CAS No.: 13446-03-2
• Molecular Formula: Br2Mn
• Molecular Weight: 214.75 g/mol
• IUPAC Name: dibromomanganese
• Standard InChI: InChI=1S/2BrH.Mn/h2*1H;/q;;+2/p-2
• Standard InChI Key: RJYMRRJVDRJMJW-UHFFFAOYSA-L
• SMILES: [Mn](Br)Br
• Canonical SMILES: [Mn](Br)Br

Introduction

Chemical Properties

Basic Information

Manganese bromide (MnBr₂) contains manganese in the +2 oxidation state, which is one of its common oxidation states alongside +4 and +7. The compound exists as a pink or rose-colored crystalline solid at room temperature and has several significant chemical characteristics that define its behavior in various environments. The molecular formula of manganese bromide is MnBr₂, with a corresponding Hill system formula of Br₂Mn₁, and it is registered in the Chemical Abstracts Service (CAS) under the number 13446-03-2.

Physical Properties

Manganese bromide exhibits distinct physical properties that are essential for understanding its behavior in different applications. Table 1 summarizes the key physical properties of manganese bromide.

Property	Value
Molecular Weight	214.75 g/mol
Appearance	Pink/rose crystalline solid
Melting Point	698 °C (1288 °F)
Boiling Point	1027 °C (1881 °F)
Density	4.385 g/cm³ (4380 kg/m⁻³)
Solubility in Water	Highly soluble
Exact Mass	214.772678
Monoisotopic Mass	212.774725
Table 1: Physical properties of manganese bromide
The high melting and boiling points of manganese bromide indicate strong ionic bonding within the crystal structure, which is characteristic of many transition metal halides. Its high water solubility makes it particularly useful for applications requiring aqueous solutions.

Element Composition

The elemental composition of manganese bromide reflects the relative atomic weights of its constituent elements. The following table presents the percentage breakdown of elements in manganese bromide.

Preparation Methods

Traditional Methods

While traditional methods for synthesizing manganese bromide typically involve direct reaction between manganese and bromine, these approaches often suffer from inefficiencies. The direct reaction between manganese and bromine, particularly when conducted in solution, is hampered by side reactions that can lead to significant loss of reagents and decreased yield. These side reactions include:

• The reaction of manganese with water to produce Mn(OH)₂ and hydrogen:
  Mn + 2H₂O → Mn(OH)₂ + H₂

• The subsequent oxidation of Mn(OH)₂ by bromine:
  2Mn(OH)₂ + Br₂ + 2H₂O → 2Mn(OH)₃ + 2HBr
  These sequential side reactions can cause as much as 35% of the available manganese to be converted to Mn(OH)₃ rather than the desired manganese bromide product.

Redox Process

A more efficient method for preparing manganese bromide involves a redox process utilizing cobalt bromide solutions. This process is based on the redox reaction between elemental manganese and cobalt bromide in aqueous solution, as described by the following equations:

• Initial preparation of cobalt bromide solution:
  Co + Br₂ → CoBr₂

• Redox reaction with manganese:
  Mn + CoBr₂ → MnBr₂ + Co

• Regeneration of cobalt bromide:
  Co + Br₂ → CoBr₂
  This reaction sequence proceeds with considerably better efficiency than the conventional direct reaction of manganese with bromine. The presence of cobalt ions in solution promotes a rapid redox reaction with elemental manganese, allowing manganese to go into solution with minimal hydrogen evolution.
  The practical implementation of this method involves:

• Preparing an aqueous cobalt bromide solution by mixing pulverulent cobalt metal with water and adding sufficient hydrobromic acid (HBr) to bring the pH to below approximately 2.

• Adding elemental bromine at a controlled rate to avoid forming a discrete liquid bromine phase, generally in stoichiometric proportion to the cobalt present.

• Adding particulate manganese metal (typically 5 to 40 mesh, preferably 10 mesh and smaller) directly to the aqueous CoBr₂ solution with agitation.

• Alternating additions of manganese and bromine to adjust the Mn:Co ratio in the solution as desired.
  This redox process offers several advantages, including smooth and efficient reactions with minimal side reactions, use of inexpensive raw materials, and the ability to produce mixed MnBr₂-CoBr₂ systems in practically any proportion from a single reaction mixture.

Crystal Structure

Manganese bromide adopts a cadmium iodide (CdI₂) type prototypical structure in its crystalline form. This structure is characterized by a layered arrangement where manganese cations (Mn²⁺) are coordinated by six bromide anions (Br⁻) in an octahedral geometry. These octahedra share edges to form two-dimensional sheets, which are then stacked with van der Waals interactions between the layers.
The layered nature of the manganese bromide structure is significant for several reasons:

• It influences the mechanical properties of the compound, potentially allowing for exfoliation into thin layers under appropriate conditions.

• It affects the electronic and magnetic properties, which can be exploited in various applications.

• It contributes to the compound's behavior when used as a precursor for other materials or in catalytic processes.
  This structural characteristic is also relevant to recent research on pseudo-2D layered organic-inorganic manganese bromides, which exhibit intriguing optical and electronic properties.

Applications

Catalysis

Manganese bromide and its mixtures with other metal bromides have wide applications as catalysts and catalyst precursors. Particularly, manganese bromide (MnBr₂) and cobaltous bromide (CoBr₂) and their mixtures are especially useful as catalysts for the oxidative preparation of aromatic carboxylic acids. The ability to prepare mixed manganese/cobalt/bromine catalyst solutions with varying proportions using the redox process described earlier provides flexibility in catalyst formulation for specific applications.
These catalytic applications leverage the redox properties of manganese and its ability to exist in multiple oxidation states, facilitating electron transfer processes in various chemical transformations.

Optoelectronic Applications

Recent research has explored novel applications of manganese bromide in advanced materials for optoelectronic devices. A particularly notable development is the creation of pseudo-2D layered organic-inorganic manganese bromide compounds with exceptional optical properties.
For instance, researchers have reported a novel compound, (MTP)₂MnBr₄ (where MTP stands for methyltriphenylphosphonium), which exhibits:

• Intense green emission under UV/blue or X-ray excitation

• Near-unity photoluminescence quantum yield

• High resistance to thermal quenching (retaining 84.1% intensity at 150°C)

• Good photochemical stability
  These properties make such compounds excellent candidates for:

• Light-Emitting Diodes (LEDs): When used as a green phosphor for blue-converted white LEDs, (MTP)₂MnBr₄ demonstrates a commercial-level luminous efficiency of 101 lm W⁻¹ and a wide color gamut of 116% NTSC.

• X-ray Scintillators: The compound shows outstanding X-ray scintillation properties, including a light yield of 67,000 photon MeV⁻¹, a detection limit of 82.4 nGy s⁻¹, and a competitive spatial resolution of 6.2 lp mm⁻¹ for X-ray imaging. These advanced applications highlight the potential of eco-friendly, lead-free organic-inorganic manganese halides in next-generation optoelectronic technologies, offering alternatives to more toxic materials currently in use.